Cas no 838901-80-7 (4-ethoxy-3-methylbenzene-1-sulfonamide)
4-ethoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-ethoxy-3-methyl-
- 4-ethoxy-3-methylbenzene-1-sulfonamide
-
- MDL: MFCD06634937
- Inchi: 1S/C9H13NO3S/c1-3-13-9-5-4-8(6-7(9)2)14(10,11)12/h4-6H,3H2,1-2H3,(H2,10,11,12)
- InChI Key: JCRJQZODRLHRJV-UHFFFAOYSA-N
- SMILES: C1(S(N)(=O)=O)=CC=C(OCC)C(C)=C1
4-ethoxy-3-methylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-270571-0.05g |
4-ethoxy-3-methylbenzene-1-sulfonamide |
838901-80-7 | 95.0% | 0.05g |
$407.0 | 2025-03-20 | |
| Enamine | EN300-270571-0.1g |
4-ethoxy-3-methylbenzene-1-sulfonamide |
838901-80-7 | 95.0% | 0.1g |
$427.0 | 2025-03-20 | |
| Enamine | EN300-270571-0.25g |
4-ethoxy-3-methylbenzene-1-sulfonamide |
838901-80-7 | 95.0% | 0.25g |
$447.0 | 2025-03-20 | |
| Enamine | EN300-270571-0.5g |
4-ethoxy-3-methylbenzene-1-sulfonamide |
838901-80-7 | 95.0% | 0.5g |
$465.0 | 2025-03-20 | |
| Enamine | EN300-270571-1.0g |
4-ethoxy-3-methylbenzene-1-sulfonamide |
838901-80-7 | 95.0% | 1.0g |
$485.0 | 2025-03-20 | |
| Enamine | EN300-270571-2.5g |
4-ethoxy-3-methylbenzene-1-sulfonamide |
838901-80-7 | 95.0% | 2.5g |
$949.0 | 2025-03-20 | |
| Enamine | EN300-270571-5.0g |
4-ethoxy-3-methylbenzene-1-sulfonamide |
838901-80-7 | 95.0% | 5.0g |
$1406.0 | 2025-03-20 | |
| Enamine | EN300-270571-10.0g |
4-ethoxy-3-methylbenzene-1-sulfonamide |
838901-80-7 | 95.0% | 10.0g |
$2085.0 | 2025-03-20 | |
| Enamine | EN300-270571-1g |
4-ethoxy-3-methylbenzene-1-sulfonamide |
838901-80-7 | 90% | 1g |
$485.0 | 2023-09-11 | |
| Enamine | EN300-270571-5g |
4-ethoxy-3-methylbenzene-1-sulfonamide |
838901-80-7 | 90% | 5g |
$1406.0 | 2023-09-11 |
4-ethoxy-3-methylbenzene-1-sulfonamide Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-ethoxy-3-methylbenzene-1-sulfonamide
Comprehensive Overview of 4-Ethoxy-3-methylbenzene-1-sulfonamide (CAS No. 838901-80-7): Properties, Applications, and Industry Insights
4-Ethoxy-3-methylbenzene-1-sulfonamide (CAS 838901-80-7) is a specialized sulfonamide derivative with a unique molecular structure, combining an ethoxy group and a methyl substituent on a benzene ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its sulfonamide moiety is particularly noteworthy, as this functional group is frequently explored for its role in enzyme inhibition and drug design.
In recent years, the demand for high-purity sulfonamide compounds like 4-ethoxy-3-methylbenzene-1-sulfonamide has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Researchers are actively investigating its potential in targeted drug delivery systems, a hot topic in personalized medicine. The compound’s structural versatility allows for modifications that could enhance bioavailability or receptor binding affinity, making it a subject of interest in medicinal chemistry forums.
From a synthetic perspective, CAS 838901-80-7 exemplifies the growing trend toward green chemistry practices. Laboratories are optimizing its synthesis to reduce organic solvent waste, aligning with global sustainability goals. This aligns with frequent search queries like "eco-friendly sulfonamide synthesis" or "sustainable intermediates for pharmaceuticals", reflecting industry priorities.
The physicochemical properties of 4-ethoxy-3-methylbenzene-1-sulfonamide—including its solubility profile and thermal stability—make it suitable for formulation development. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for quality control, addressing common user concerns about compound characterization methods. These aspects are frequently searched alongside terms like "sulfonamide purity standards" or "analytical validation for intermediates".
Emerging applications in crop protection chemicals have also been explored, where its sulfonamide core may contribute to novel pest resistance mechanisms. This connects with trending searches about "next-generation agrochemicals" and "low-toxicity plant health products". However, rigorous environmental impact studies remain essential, reflecting the industry’s focus on regulatory compliance.
For suppliers and manufacturers, CAS 838901-80-7 represents a high-value chemical requiring strict GMP standards. The market has seen increased inquiries about scalable production methods and supply chain transparency, particularly from contract research organizations (CROs). These topics dominate professional discussions in chemical sourcing platforms.
In conclusion, 4-ethoxy-3-methylbenzene-1-sulfonamide stands at the intersection of innovation and practical application. Its multifaceted utility—from drug discovery to sustainable agriculture—ensures continued relevance in scientific literature and industrial workflows. Future research may further elucidate its structure-activity relationships, potentially unlocking new therapeutic or agrochemical breakthroughs.
838901-80-7 (4-ethoxy-3-methylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)